Cas no 104750-66-5 (4-Nonenoic acid, 1-methylethyl ester, (E)-)

• Product Name: 4-Nonenoic acid, 1-methylethyl ester, (E)-
• CAS No: 104750-66-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 1145246
• Update Time: 2024-07-27

4-Nonenoic acid, 1-methylethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Nonenoic acid, 1-methylethyl ester, (E)-
• 4-Nonenoic acid, 1-methylethyl ester, (4E)-

• Inchi： 1S/C12H22O2/c1-4-5-6-7-8-9-10-12(13)14-11(2)3/h7-8,11H,4-6,9-10H2,1-3H3/b8-7+
• InChI Key： QOIUDIKUNMQSMH-BQYQJAHWSA-N
• SMILES： C(OC(C)C)(=O)CC/C=C/CCCC

Computed Properties

• Exact Mass: 198.16206

Experimental Properties

• Density: 0.884±0.06 g/cm3(Predicted)
• Boiling Point: 231.9±9.0 °C(Predicted)
• PSA: 26.3